Cas no 113684-82-5 (Benzene, 1,2-dibromo-4,5-dibutoxy-)

• Product Name: Benzene, 1,2-dibromo-4,5-dibutoxy-
• CAS No: 113684-82-5
• MF: C₁₄H₂₀Br₂O₂
• MW: 380.115403175354
• CID: 1201212
• PubChem ID: 18466371
• Update Time: 2025-04-20

Benzene, 1,2-dibromo-4,5-dibutoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,2-dibromo-4,5-dibutoxy-
• 1,2-dibromo-4,5-dibutoxybenzene
• SCHEMBL7739532
• 113684-82-5
• DTXSID80594119

• Inchi： 1S/C14H20Br2O2/c1-3-5-7-17-13-9-11(15)12(16)10-14(13)18-8-6-4-2/h9-10H,3-8H2,1-2H3
• InChI Key： HPXFQXHQYSTRLF-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=C(C=1)OCCCC)OCCCC)Br

Computed Properties

• Exact Mass: 377.983
• Monoisotopic Mass: 377.98301g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46